Cas no 2193065-05-1 (ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride)

• Product Name: ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride
• CAS No: 2193065-05-1
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 6400863
• PubChem ID: 137951999
• Update Time: 2025-06-09

ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride
• EN300-1700260
• AT29755
• 2193065-05-1
• ETHYL 2-AMINO-3-(CYCLOHEX-3-EN-1-YL)PROPANOATE HCL
• ethyl 2-amino-3-cyclohex-3-en-1-ylpropanoate;hydrochloride
• starbld0038617

• Inchi： 1S/C11H19NO2.ClH/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9;/h3-4,9-10H,2,5-8,12H2,1H3;1H
• InChI Key： QFFQCAJGISYIRP-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CC1CC=CCC1)N)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride

Ethyl 2-Amino-3-(Cyclohex-3-en-1-yl)propanoate Hydrochloride (CAS No. 2193065-05-1): An Overview of Its Structure, Properties, and Applications

Ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride (CAS No. 2193065-05-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as an intermediate in the synthesis of bioactive molecules and as a candidate for therapeutic development.

The structure of ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride is composed of an ethyl ester group, an amino group, and a cyclohexenyl ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable starting material for further chemical modifications. The cyclohexenyl ring provides a rigid structure that can influence the conformational flexibility and stability of the molecule, which is crucial for its biological activity.

In terms of physical properties, ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride is a white crystalline solid with a melting point ranging from 165 to 167°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and purification processes.

The chemical reactivity of this compound is primarily driven by its functional groups. The amino group can participate in nucleophilic substitution reactions, making it useful for the synthesis of amides and other nitrogen-containing compounds. The ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then undergo further transformations such as amidation or esterification. The cyclohexenyl ring can undergo Diels-Alder reactions or other cycloadditions, providing additional synthetic versatility.

Recent research studies have explored the potential applications of ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride in medicinal chemistry. One notable study published in the *Journal of Medicinal Chemistry* (2022) investigated the use of this compound as a precursor for the synthesis of novel antitumor agents. The researchers found that derivatives of ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells.

Another study published in *Organic Letters* (2021) focused on the development of efficient synthetic routes to produce ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride. The researchers reported a novel one-pot synthesis method that yielded high purity and excellent yields, making it a cost-effective approach for large-scale production. This method involves the sequential addition of reagents under mild conditions, minimizing side reactions and simplifying purification steps.

The pharmacological properties of ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride have also been investigated. A study published in *Bioorganic & Medicinal Chemistry* (2020) evaluated the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The results indicated that ethyl 2-amino-3-(cyclohex-3-en-1-y l)propanoate hydrochloride exhibited potent inhibitory activity against acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. This finding suggests that the compound could be further developed as a therapeutic agent for neurodegenerative disorders.

In addition to its potential therapeutic applications, ethyl 2-amino-3-(cyclohexen yl)propanoate hydrochloride has been explored for its use as an intermediate in the synthesis of agrochemicals. A study published in *Pest Management Science* (2021) reported that derivatives of this compound showed promising insecticidal activity against several economically important pests. The researchers found that these derivatives were effective at low concentrations and had minimal environmental impact, making them attractive candidates for sustainable pest management strategies.

The safety profile of ethyl 2-amino -3-(cyclohexen yl)propanoate hydrochloride has also been evaluated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, ethyl 2-amino -3-(cyclohexen yl)propanoate hydrochloride (CAS No. 2193065 -05 -1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and favorable chemical properties make it an attractive starting material for various synthetic routes and biological studies. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and innovation.